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Compound of Interest

Compound Name: Silafluofen

Cat. No.: B012357 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Silafluofen is a synthetic pyrethroid insecticide notable for its unique chemical structure, which

incorporates a silicon atom. This structural modification confers distinct properties, including

enhanced stability and a favorable toxicological profile compared to conventional pyrethroids,

particularly concerning aquatic life.[1] This technical guide provides a comprehensive overview

of the toxicological data and profile of Silafluofen, intended for researchers, scientists, and

professionals in drug development. It details its chemical and physical properties,

toxicokinetics, and toxicodynamics, supported by experimental data and methodologies.

Chemical and Physical Properties
Silafluofen is an organosilicon compound with the IUPAC name (4-ethoxyphenyl)[3-(4-fluoro-

3-phenoxyphenyl)propyl]dimethylsilane.[2] Its chemical structure is characterized by a silicon

atom replacing a carbon atom in the neophyl group, a feature that contributes to its chemical

stability, particularly in alkaline conditions.[1]

Table 1: Chemical and Physical Properties of Silafluofen
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Property Value Reference

IUPAC Name

(4-ethoxyphenyl)[3-(4-fluoro-3-

phenoxyphenyl)propyl]dimethyl

silane

[2]

Synonyms Eflusilanat, Silonen [2]

CAS Number 105024-66-6 [3]

Molecular Formula C₂₅H₂₉FO₂Si [3]

Molecular Weight 408.58 g/mol [3]

Appearance
Colorless to yellowish oily

liquid
[4]

Water Solubility Very low [4]

Chemical Stability
Stable under sunlight, in soil,

and in alkaline environments
[1][5]

Toxicodynamics: Mechanism of Action
As a pyrethroid insecticide, the primary mode of action for Silafluofen is the modulation of

voltage-gated sodium channels in the nerve cell membrane of insects.[4] It binds to the sodium

channels, causing them to remain open for an extended period. This leads to a continuous

influx of sodium ions, resulting in hyperexcitation of the nervous system, paralysis, and

ultimately, the death of the insect. Silafluofen acts as both a contact and a stomach poison.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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